Cas no 874386-23-9 (1-(4-CHLOROPHENYL)-2-([5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)-1-ETHANONE)

• Product Name: 1-(4-CHLOROPHENYL)-2-([5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)-1-ETHANONE
• CAS No: 874386-23-9
• MF: C₂₂H₁₅Cl₂N₃OS
• MW: 440.345001459122
• CID: 5271383
• Update Time: 2025-06-29

1-(4-CHLOROPHENYL)-2-([5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROPHENYL)-2-([5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)-1-ETHANONE
• SALOR-INT L294292-1EA
• 1-(4-chlorophenyl)-2-{[5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}ethan-1-one

• Inchi： 1S/C22H15Cl2N3OS/c23-17-11-9-15(10-12-17)20(28)14-29-22-26-25-21(16-5-4-6-18(24)13-16)27(22)19-7-2-1-3-8-19/h1-13H,14H2
• InChI Key： FOEULZOPRKULTD-UHFFFAOYSA-N
• SMILES： C1C=CC(N2C(SCC(C3C=CC(Cl)=CC=3)=O)=NN=C2C2C=CC=C(Cl)C=2)=CC=1

Additional information on 1-(4-CHLOROPHENYL)-2-([5-(3-CHLOROPHENYL)-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL]SULFANYL)-1-ETHANONE

Compound CAS No 874386-23-9: 1-(4-Chlorophenyl)-2-([5-(3-Chlorophenyl)-4-Phenyl-4H-1,2,4-Triazol-3-Yl]Sulfanyl)-1-Ethanone

The compound with CAS No 874386-23-9, named 1-(4-Chlorophenyl)-2-([5-(3-Chlorophenyl)-4-Phenyl-4H-1,2,4-Triazol-3-Yl]Sulfanyl)-1-Ethanone, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of sulfanyl ketones and features a triazole ring system, which is known for its stability and reactivity in chemical reactions.

The molecular structure of 1-(4-Chlorophenyl)-2-([5-(3-Chlorophenyl)-4-Phenyl-4H-1,2,4-Triazol-3-Yl]Sulfanyl)-1-Ethanone consists of several key components: a chlorophenyl group, a triazole ring with substituents, and a sulfanyl group attached to a ketone moiety. The presence of the triazole ring suggests potential applications in pharmaceuticals, agrochemicals, and materials science due to its ability to form stable complexes and participate in various chemical transformations.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, researchers have explored the use of similar structures in drug design for targeting specific enzymes and receptors. The chlorophenyl groups in this compound may contribute to its lipophilicity, enhancing its ability to cross biological membranes and interact with target molecules.

The synthesis of 1-(4-Chlorophenyl)-2-([5-(3-Chlorophenyl)-4-Phenyl-4H-1,2,4-Triazol-3-Yl]Sulfanyl)-1-Ethanone involves a multi-step process that likely includes nucleophilic substitution and cyclization reactions. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the product. However, the use of triazole intermediates is common in such syntheses due to their versatility and ease of functionalization.

In terms of applications, this compound could serve as an intermediate in the synthesis of more complex molecules or as an active ingredient in formulations requiring specific biological activities. Its sulfur-containing group may also play a role in redox reactions or as a ligand in coordination chemistry.

From an environmental perspective, understanding the degradation pathways and ecological impact of CAS No 874386-23 is crucial for its safe handling and disposal. Studies on similar compounds suggest that their persistence in the environment can vary widely depending on their functional groups and structural stability.

Looking ahead, further research into the properties of 1-(4-Chlorophenyl)-2-[5-(3-Chlorophenyl)-4-Phe n y l - 4 H - 1 , 2 , 4 - T r i a z o l - 3 - Y l ] S u l f a n y l - 1 - E t h a n o n e could unlock new opportunities for its use in advanced materials or therapeutic agents. Its unique combination of structural features makes it a promising candidate for exploration in both academic and industrial settings.

In conclusion, while much is already known about this compound's structure and potential applications, ongoing research will undoubtedly reveal new insights into its properties and utility across diverse industries.